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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the use of Apiezon N grease in ultra-high vacuum (UHV) systems.

While Apiezon N is a trusted material for cryogenic and high-vacuum applications, its use in

UHV systems at ambient or elevated temperatures requires careful consideration to mitigate

outgassing-related issues.

Frequently Asked Questions (FAQs)
Q1: Is Apiezon N suitable for ultra-high vacuum (UHV) applications?

A1: Apiezon N is primarily designed for high vacuum and cryogenic applications.[1] While it

has a low vapor pressure at room temperature (around 6 x 10⁻¹⁰ Torr at 20°C), it is a

hydrocarbon-based grease and can be a source of outgassing in UHV systems, especially if

heated.[2][3] For UHV applications at ambient temperatures, Apiezon L grease has a lower

vapor pressure and is often a more suitable choice.[4]

Q2: What is the recommended operating temperature range for Apiezon N in a vacuum

system?

A2: The typical working temperature range for Apiezon N is -269°C to +30°C.[2] Using the

grease above 30°C will significantly increase its vapor pressure and lead to outgassing, which

can contaminate the UHV environment.[5]

Q3: What are the primary outgassing products from Apiezon N?
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A3: As a hydrocarbon-based grease, Apiezon N will primarily outgas a spectrum of

hydrocarbon fragments when heated or exposed to a high vacuum.[6] A residual gas analyzer

(RGA) would likely show peaks corresponding to various CₓHᵧ⁺ fragments. Common fragments

to look for include those at mass-to-charge ratios (m/z) such as 15 (CH₃⁺), 27 (C₂H₃⁺), 29

(C₂H₅⁺), 41 (C₃H₅⁺), 43 (C₃H₇⁺), 55 (C₄H₇⁺), and 57 (C₄H₉⁺).

Q4: How can I minimize outgassing from Apiezon N?

A4: To minimize outgassing, it is crucial to use the smallest amount of grease necessary for the

application. Apply a thin, uniform layer. Avoid trapping air bubbles when applying the grease to

seals or components. Whenever possible, keep the greased components at or below room

temperature.

Q5: How should I clean and remove Apiezon N from my vacuum components?

A5: First, wipe off any excess grease with a clean, lint-free cloth.[2] Any remaining residue can

be removed using an aromatic hydrocarbon solvent such as toluene or xylene. For a more

environmentally friendly option, limonene can be used.[7] Apiezon N is not soluble in alcohols

(like ethanol or IPA) or ketones (like acetone), so these should not be used for cleaning.[2][7]

Troubleshooting Guide
Problem: My UHV system pressure is higher than expected after using Apiezon N.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Question Answer / Troubleshooting Step

Did you recently apply Apiezon N?

If the pressure rise coincides with the

application of the grease, it is a likely source of

the gas load.

How much grease did you apply?

Excessive application is a common cause of

high outgassing. Use only a minimal amount to

create a seal or thermal contact.

What is the temperature of the greased

component?

Any component with Apiezon N that is operating

above its recommended temperature range

(+30°C) will exhibit significant outgassing.[2]

Ensure the greased area is not being

inadvertently heated.

Have you performed a bakeout?

Apiezon N is not recommended for high-

temperature bakeouts. If a system bakeout is

necessary, the greased components should be

removed or shielded from the heat.

Problem: My Residual Gas Analyzer (RGA) shows high peaks for hydrocarbons.
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Question Answer / Troubleshooting Step

What specific mass-to-charge (m/z) peaks are

elevated?

Look for a characteristic pattern of hydrocarbon

fragments (e.g., m/z = 27, 29, 41, 43, 55, 57).

This strongly suggests outgassing from a

hydrocarbon source like Apiezon N.

Are there also high peaks for water (m/z = 18)?

While Apiezon N itself is not a primary source of

water, its "gettering" action can absorb moisture

from the atmosphere.[2] If the grease was

exposed to air for an extended period before

pump-down, it could be releasing this absorbed

water.

How do the hydrocarbon peaks behave over

time?

If the peaks decrease slowly over a long period,

it indicates a persistent outgassing source. If

they spike during any heating of a component, it

points to a temperature-sensitive source like the

grease.

Data Presentation
Table 1: Properties of Apiezon Greases Relevant to Vacuum Applications
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Property Apiezon L Apiezon M Apiezon N Apiezon H

Main Application
Ultra High

Vacuum
High Vacuum

Cryogenic / High

Vacuum

High

Temperature

Typical Working

Temp. Range
10 to 30°C 10 to 30°C -269 to 30°C -10 to 240°C

Vapor Pressure

@ 20°C (Torr)
7.0 x 10⁻¹¹ 1.7 x 10⁻⁹ 6.0 x 10⁻¹⁰ 1.7 x 10⁻⁹

Outgassing

(ASTM E595)

Total Mass Loss

(TML)
<1.0% N/A <1.0% N/A

Collected Volatile

Condensable

Materials

(CVCM)

<0.1% N/A <0.1% N/A

Data sourced from Apiezon product datasheets.[8]

Experimental Protocols
Protocol 1: Proper Application of Apiezon N for UHV

Surface Preparation: Ensure all surfaces to be greased are thoroughly cleaned and

degreased. Use appropriate solvents (e.g., isopropanol, acetone) followed by a final rinse

with a solvent that leaves no residue. Ensure components are completely dry.

Grease Application: Apply a very small amount of Apiezon N to a clean, lint-free applicator

(e.g., a swab or a spatula).

Create a Thin Film: Spread the grease into a thin, uniform, and translucent layer on the

sealing surface or area requiring thermal contact. The goal is to fill microscopic voids, not to

create a thick layer.
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Assembly: Assemble the components carefully. For O-ring seals, ensure the grease is

applied thinly and evenly to the O-ring itself. When mating flanges, ensure no grease is

extruded into the vacuum volume.

Cleanup: Immediately wipe away any excess grease from the exterior of the joint using a

clean cloth and a suitable solvent (e.g., toluene or limonene).[7]

Protocol 2: Residual Gas Analysis (RGA) for Diagnosing
Outgassing

Establish a Baseline: Pump the UHV system down to its base pressure. Record an RGA

scan of the residual gases to establish a baseline spectrum. Note the partial pressures of

common background gases like H₂ (m/z 2), H₂O (m/z 18), N₂ (m/z 28), and CO₂ (m/z 44).

Introduce the Component: Vent the system and install the component to which Apiezon N
has been applied.

Pump Down and Monitor: Pump the system down again. Take RGA scans at regular intervals

(e.g., every 30 minutes) as the pressure drops.

Analyze the Spectra: Compare the new RGA scans to the baseline. Look for significant

increases in the partial pressures of hydrocarbon fragments (m/z = 27, 29, 41, 43, 55, 57,

etc.).

Temperature Test (Optional and with Caution): If it is safe to do so, gently warm the

component with an external heat source (e.g., a heat gun on a low setting, ensuring the

temperature does not exceed 30-40°C). Monitor the RGA in real-time. A sharp increase in

hydrocarbon peaks correlated with the temperature rise confirms the grease as the source.

Interpretation: The presence of a strong hydrocarbon spectrum that was not in the baseline

scan is a clear indicator of outgassing from Apiezon N.

Visualizations
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Caption: Troubleshooting workflow for UHV contamination.
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Contributing Factors

Increased Hydrocarbon
Outgassing

Temperature > 30°C

Excessive Grease
Application
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Caption: Factors contributing to Apiezon N outgassing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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